N-[1-[4-(5-formylthiophen-2-yl)piperazin-1-yl]-2,3-dihydro-1H-inden-2-yl]benzenesulfonamide

• IUPAC Name: N-[1-[4-(5-formylthiophen-2-yl)piperazin-1-yl]-2,3-dihydro-1H-inden-2-yl]benzenesulfonamide
• InChI: InChI=1S/C24H25N3O3S2/c28-17-19-10-11-23(31-19)26-12-14-27(15-13-26)24-21-9-5-4-6-18(21)16-22(24)25-32(29,30)20-7-2-1-3-8-20/h1-11,17,22,24-25H,12-16H2
• InChI Key: IIXFPJFYELMPER-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2C(CC3=CC=CC=C23)NS(=O)(=O)C4=CC=CC=C4)C5=CC=C(S5)C=O
• Molecular Formula: C24H25N3O3S2
• Molecular Weight: 467.6 g/mol

Description

N-[1-[4-(5-formylthiophen-2-yl)piperazin-1-yl]-2,3-dihydro-1H-inden-2-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C24H25N3O3S2 and its molecular weight is 467.6. The purity is usually 95%.
BenchChem offers high-quality N-[1-[4-(5-formylthiophen-2-yl)piperazin-1-yl]-2,3-dihydro-1H-inden-2-yl]benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[1-[4-(5-formylthiophen-2-yl)piperazin-1-yl]-2,3-dihydro-1H-inden-2-yl]benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Enzyme Inhibitory Activity

Research on benzenesulfonamides incorporating triazine motifs, similar in structure to the compound of interest, has shown these compounds exhibit antioxidant properties and inhibit enzymes like acetylcholinesterase, butyrylcholinesterase, and tyrosinase. These enzymes are associated with neurodegenerative diseases and pigmentation disorders. The study by Lolak et al. (2020) demonstrates that these compounds have moderate antioxidant activities and significant enzyme inhibitory effects, suggesting potential for treating related diseases (Lolak et al., 2020).

Anticonvulsant and Carbonic Anhydrase Inhibition

Another study reported the synthesis of benzenesulfonamide derivatives showing potent inhibitory action against human carbonic anhydrase isoforms, with implications for treating conditions like epilepsy. These compounds demonstrated effective seizure protection in animal models, highlighting their potential as anticonvulsant agents (Mishra et al., 2017).

Cognitive Enhancement

Research on SB-399885, a benzenesulfonamide derivative, reveals its role as a potent, selective 5-HT6 receptor antagonist with cognitive enhancing properties. This compound significantly improved cognitive deficits in animal models, suggesting its application in treating disorders characterized by cognitive decline, such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Anticancer Activity

A series of benzenesulfonamide derivatives incorporating triazine and aryl motifs have shown cytotoxic activity against human cancer cell lines. These compounds induced apoptosis in cancer cells and demonstrated promising anticancer properties, making them candidates for further anticancer drug development (Żołnowska et al., 2016).

Inhibition of Tumor-Associated Enzymes

Benzenesulfonamide derivatives have been identified as potent inhibitors of tumor-associated carbonic anhydrase isoforms IX and XII. Such inhibition is crucial for developing therapeutic agents targeting cancer, as these enzymes play significant roles in tumor growth and metastasis. This research indicates the potential application of these compounds in cancer therapy (Congiu et al., 2015).